Cas no 1172507-48-0 (1-(1,3-dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole)

• Product Name: 1-(1,3-dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole
• CAS No: 1172507-48-0
• MF: C₁₁H₉N₃O₅
• MW: 263.206262350082
• MDL: MFCD10699014
• CID: 5186656
• PubChem ID: 25252394
• Update Time: 2026-03-05

1-(1,3-dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(1,3-benzodioxol-5-yloxy)methyl]-4-nitro-1H-pyrazole
• 1-((Benzo[d][1,3]dioxol-5-yloxy)methyl)-4-nitro-1h-pyrazole
• 1-(1,3-dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole

• MDL： MFCD10699014
• Inchi： 1S/C11H9N3O5/c15-14(16)8-4-12-13(5-8)6-17-9-1-2-10-11(3-9)19-7-18-10/h1-5H,6-7H2
• InChI Key： DMEURQORTMQESN-UHFFFAOYSA-N
• SMILES： N1(COC2=CC=C3OCOC3=C2)C=C([N+]([O-])=O)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 448.4±45.0 °C at 760 mmHg
• Flash Point: 225.0±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(1,3-dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(1,3-dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole

1-(1,3-Dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole: An Overview of a Promising Compound in Medicinal Chemistry

1-(1,3-Dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole (CAS No. 1172507-48-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 1-(1,3-dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole.

The chemical structure of 1-(1,3-dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole is characterized by a pyrazole ring substituted with a nitro group at the 4-position and a dioxaindan moiety linked through an ether bond to the 1-position. The dioxaindan ring is a six-membered cyclic ether with two oxygen atoms and a methylene bridge, which imparts additional stability and flexibility to the molecule. This unique combination of functional groups contributes to the compound's potential for various biological activities.

The synthesis of 1-(1,3-dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole typically involves multi-step reactions. One common approach is to start with the preparation of the dioxaindan derivative, followed by its reaction with a suitable pyrazole precursor. The key steps often include the formation of the dioxaindan ring through an intramolecular cyclization reaction and the subsequent coupling with a nitropyrazole derivative. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final product while minimizing side reactions and environmental impact.

In terms of biological activities, 1-(1,3-dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole has shown promising results in several areas. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary research suggests that this compound may have antiviral properties against certain RNA viruses, making it a candidate for further investigation in virology.

The anticancer potential of 1-(1,3-dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole has also been explored. In vitro studies have shown that it can induce apoptosis in various cancer cell lines by disrupting cellular signaling pathways involved in cell proliferation and survival. The mechanism of action appears to involve the modulation of key proteins such as p53 and Bcl-2 family members. These findings highlight the compound's potential as a lead molecule for developing new anticancer drugs.

Recent research has also focused on understanding the pharmacokinetic properties of 1-(1,3-dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. The compound's stability under physiological conditions and its ability to cross biological membranes are important factors that contribute to its potential as a drug candidate.

In conclusion, 1-(1,3-dioxaindan-5-yloxy)methyl-4-nitro-1H-pyrazole (CAS No. 1172507-48-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.